8-Fluoro-5-methylquinolin-3-amine

• Molecular Formula: C10H9FN2
• Molecular Weight: 176.19 g/mol
• IUPAC Name: 8-fluoro-5-methylquinolin-3-amine
• InChI: InChI=1S/C10H9FN2/c1-6-2-3-9(11)10-8(6)4-7(12)5-13-10/h2-5H,12H2,1H3
• InChI Key: GNFAZASKOXJYKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=C(C=NC2=C(C=C1)F)N

Description

8-Fluoro-5-methylquinolin-3-amine is a fluorinated quinoline derivative. Quinoline compounds are known for their diverse biological activities and applications in medicinal chemistry. The incorporation of a fluorine atom into the quinoline structure often enhances the biological activity and stability of the compound .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 8-Fluoro-5-methylquinolin-3-amine typically involves cyclization and cycloaddition reactions. One common method is the nucleophilic substitution of a fluorine atom in a precursor molecule. The reaction conditions often include the use of a base and a suitable solvent, such as dimethylformamide .

Industrial Production Methods: Industrial production of this compound may involve large-scale cyclization reactions using automated reactors. The process is optimized for high yield and purity, often involving multiple purification steps such as recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions: 8-Fluoro-5-methylquinolin-3-amine undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate.

Reduction: Reduction reactions often involve hydrogenation using catalysts such as palladium on carbon.

Substitution: Nucleophilic substitution reactions are common, where the fluorine atom can be replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Hydrogen gas in the presence of palladium on carbon.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products:

Oxidation: Formation of quinoline N-oxide derivatives.

Reduction: Formation of reduced quinoline derivatives.

Substitution: Formation of various substituted quinoline derivatives.

Scientific Research Applications

8-Fluoro-5-methylquinolin-3-amine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Investigated for its antibacterial, antineoplastic, and antiviral activities.

Industry: Used in the development of materials such as liquid crystals and dyes.

Mechanism of Action

The mechanism of action of 8-Fluoro-5-methylquinolin-3-amine involves its interaction with specific molecular targets. It is known to inhibit enzymes such as DNA gyrase and topoisomerase IV, which are crucial for DNA replication and cell division. By stabilizing the enzyme-DNA complex, it induces double-strand breaks in the DNA, leading to cell death .

Comparison with Similar Compounds

• 7-Fluoro-4-(diethylamino-1-methylbutylamino)quinoline
• Mefloquine
• Brequinar®

Comparison: 8-Fluoro-5-methylquinolin-3-amine is unique due to its specific substitution pattern, which imparts distinct biological activities. Compared to other fluorinated quinolines, it may exhibit different enzyme inhibition profiles and stability under various conditions .